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Compound of Interest

Compound Name: AMG 925

Cat. No.: B612021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AMG 925 is a potent, orally bioavailable dual inhibitor of Fms-like tyrosine kinase 3 (FLT3) and

cyclin-dependent kinase 4 (CDK4).[1][2][3] It has demonstrated significant anti-tumor activity in

preclinical models of acute myeloid leukemia (AML) by targeting key pathways involved in cell

proliferation and survival.[4] Accurate preparation of AMG 925 stock solutions is critical for

obtaining reliable and reproducible results in downstream applications, including in vitro and in

vivo studies. This document provides a detailed protocol for the preparation, storage, and

handling of AMG 925 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical Properties and Storage
A summary of the essential quantitative data for AMG 925 is presented in Table 1. This

information is crucial for accurate calculations and proper handling of the compound.
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Parameter Value Source(s)

Molecular Formula C₂₆H₂₉N₇O₂ [5][6][7]

Molecular Weight 471.55 g/mol [1][6]

Appearance Off-white to light yellow solid [1]

Solubility in DMSO

Variable reports: 10 mM, < 1

mg/mL, or 0.01 mg/mL (0.02

mM). It is recommended to use

fresh, anhydrous DMSO.[3][6]

Storage Conditions (Powder) -20°C for up to 3 years. [6][8]

Storage Conditions (Stock

Solution)

-80°C for up to 1 year or -20°C

for up to 1 month. Avoid

repeated freeze-thaw cycles.

[3][6][8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AMG 925 in DMSO. Due

to conflicting solubility reports, it is advisable to start with a small amount of the compound to

confirm solubility at the desired concentration.

Materials and Equipment:

AMG 925 powder

Anhydrous/molecular sieves-treated Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Step-by-Step Procedure:

Equilibrate AMG 925 to Room Temperature: Before opening, allow the vial of AMG 925
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents

condensation of moisture, which can affect the stability and solubility of the compound.

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

471.55 g/mol / 1000 = 4.7155 mg

Weigh the AMG 925 Powder: On a calibrated analytical balance, carefully weigh out the

calculated mass of AMG 925.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the AMG 925 powder.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until

the powder is completely dissolved. Gentle warming to 37°C or brief sonication can aid in

dissolution if necessary.[2] Visually inspect the solution to ensure there are no visible

particulates.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, light-

protecting tubes.

Store Properly: Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C

for short-term storage (up to one month).[3][6][8]

Quality Control
To ensure the integrity of the prepared stock solution, it is recommended to:
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Confirm Concentration: Use techniques like High-Performance Liquid Chromatography

(HPLC) to verify the concentration of the stock solution.

Assess Purity: Mass Spectrometry (MS) can be used to confirm the identity and purity of the

compound in solution.

Validate Biological Activity: Perform a dose-response experiment in a relevant cell-based

assay to confirm the biological activity of the prepared stock.

Signaling Pathway of AMG 925 Inhibition
AMG 925 dually targets FLT3 and CDK4, affecting downstream signaling pathways that are

crucial for the proliferation and survival of cancer cells, particularly in AML.
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Caption: AMG 925 dual inhibition of FLT3 and CDK4 signaling pathways.

Experimental Workflow for Stock Solution
Preparation
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The following diagram outlines the key steps for preparing the AMG 925 stock solution.

Start

Equilibrate AMG 925
to Room Temperature

Calculate Required Mass
(e.g., for 10 mM)

Weigh AMG 925 Powder

Dissolve in Anhydrous DMSO

Vortex/Sonicate Until
Completely Dissolved

Aliquot into Single-Use Tubes

Store at -80°C (long-term)
or -20°C (short-term)

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b612021?utm_src=pdf-body
https://www.benchchem.com/product/b612021?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for preparing AMG 925 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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